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Cat. No.: B077418

For Researchers, Scientists, and Drug Development Professionals

Introduction

The water-gas shift reaction (WGSR), in which carbon monoxide reacts with water to produce
carbon dioxide and hydrogen (CO + H20 = CO:z + Hz), is a pivotal industrial process for
producing high-purity hydrogen and adjusting the H2/CO ratio in syngas. While traditionally
dominated by heterogeneous catalysts operating at high temperatures, homogeneous catalysis
offers the potential for milder reaction conditions and higher selectivity. Tetroiridium
dodecacarbonyl, Ira(CO)12, is a stable, tetrahedral iridium cluster that has been investigated as
a catalyst precursor for the WGSR, primarily in academic studies.[1][2] These application notes
provide a detailed overview and experimental protocols for the use of Ira(CO)az in the
homogeneous water-gas shift reaction.

Catalyst Profile: Tetroiridium Dodecacarbonyl

Tetrairidium dodecacarbonyl is a canary-yellow, air-stable crystalline solid.[1][3] It is sparingly
soluble in most organic solvents, a factor to consider when selecting a reaction medium for
homogeneous catalysis.[1][3]

Table 1: Physical and Chemical Properties of Tetroiridium Dodecacarbonyl
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Property Value Reference
Chemical Formula Ira(CO)12 [1]
Molar Mass 1104.99 g/mol [3]
Appearance Canary-yellow crystals [2]
Melting Point 195 °C (decomposes) [3]
Solubility Poorly soluble in organic o

solvents

Tetrahedral cluster with Td
Structure [2]
symmetry

Catalytic Activity and Mechanism

While specific quantitative data for the turnover frequency of Ira(CO)12 in the WGSR is not
extensively reported in readily available literature, the catalytic cycle is believed to proceed
through a series of iridium carbonyl intermediates. The proposed mechanism for iridium-
catalyzed WGSR involves the nucleophilic attack of water or hydroxide on a coordinated
carbonyl ligand, a key step in many homogeneous WGSR catalytic cycles.[4]

The overall catalytic cycle can be conceptualized as follows: The Ira(CO)12 cluster is believed to
break down under reaction conditions to form active mononuclear or smaller cluster iridium
species. A plausible mechanism, adapted from related iridium carbonyl systems, involves
anionic and neutral intermediates.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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